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Compound of Interest

Compound Name: Anticancer agent 146

Cat. No.: B12385907

Get Quote

Identity of "Compound 1.19" is Ambiguous
A comprehensive search for "compound 1.19" has revealed that this designation does not refer

to a single, well-defined chemical entity. Instead, the term appears in various unrelated

scientific contexts, making it impossible to provide a practical guide with detailed application

notes and protocols as requested.

The search results associate "1.19" with a variety of measurements and identifiers, including:

Physical and Chemical Properties: The dipole moment of trimethylphosphine ((CH₃)₃P) is

reported as 1.19 D. Additionally, a mass loss of 1.19% was observed in a thermogravimetric

analysis of a zinc complex, corresponding to the removal of free water. The N-O bond

distance in dinitrogen tetroxide (N₂O₄) is 1.19 Å. In nuclear magnetic resonance (NMR)

spectroscopy, 1.19 is noted as a chemical shift value.

Biochemical Research: A study on cytochrome P450 119 (CYP119) describes a "Compound

I derivative," which is a reactive intermediate of the enzyme, not a standalone compound

with the identifier "1.19".

Compound Numbering in Publications: Several research papers list a series of compounds

(e.g., 1-19). In these cases, "19" is merely a numerical identifier within that specific study and
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does not denote a universally recognized compound. For instance, "Compound 19" in the

DrugBank database is classified as a stilbene. Other publications refer to "compound 119" in

the context of phthalocyanines or 2-aminothiazole derivatives.

Statistical Data: The value "1.19" also appears in the context of statistical data, such as a

mean value of 0.29 ± 1.19 in a study on Origanum vulgare L. oil and a dead rate of 30 ±

1.19% in a control group of another study.

Software and Cryptocurrency: The identifier "1.19" has also been linked to a version number

of a software package (pROC R package version 1.19.0.1) and the price of a cryptocurrency.

Due to the lack of a unique and specific chemical compound consistently identified as

"compound 1.19," the creation of detailed Application Notes and Protocols, including

quantitative data tables, experimental methodologies, and signaling pathway diagrams, cannot

be fulfilled.

To proceed, more specific information is required to identify the exact compound of interest.

This could include a chemical name (e.g., IUPAC name), a common or trade name, a CAS

registry number, a chemical structure, or a reference to a specific publication where the

compound is described. Without this clarification, any attempt to generate the requested

content would be based on speculation and likely to be inaccurate.

To cite this document: BenchChem. [practical guide to working with "compound 1.19"].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385907/docs#practical-guide-to-working-with-
compound-1-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12385907/docs#practical-guide-to-working-with-compound-1-19
https://www.benchchem.com/product/b12385907/docs#practical-guide-to-working-with-compound-1-19
https://www.benchchem.com/product/b12385907/docs#practical-guide-to-working-with-compound-1-19
https://www.benchchem.com/product/b12385907/docs#practical-guide-to-working-with-compound-1-19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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